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Compound of Interest

Dimethyl 2,5-dioxocyclohexane-
Compound Name:
1,4-dicarboxylate

cat. No.: B1329662

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dimethyl
Succinylsuccinate (CAS 6289-46-9). It is intended for laboratory personnel and professionals in
research and drug development who may work with this compound. This document outlines the
known hazards, handling procedures, personal protective equipment, emergency protocols,
and relevant experimental methodologies for safety assessment.

Chemical Identification and Properties

Dimethyl Succinylsuccinate, also known as Dimethyl 2,5-dioxocyclohexane-1,4-
dicarboxylate or DMSS, is an organic compound used as an intermediate in the synthesis of
pharmaceuticals and high-performance pigments, such as pigment red 122 and pigment violet
19.[1][2][3] It is important to distinguish this compound from Dimethyl Succinate (CAS 106-65-
0), a different chemical substance.

Chemical Identifiers
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Identifier

Value

Chemical Name

Dimethyl 2,5-dioxocyclohexane-1,4-

dicarboxylate

Dimethyl succinylsuccinate, DMSS, Dimethyl

Synonyms 1,4-cyclohexanedione-2,5-dicarboxylate,
Succinosuccinic acid dimethyl ester[4][5][6]

CAS Number 6289-46-9[4][5]

EC Number 228-528-9[4][7]

Molecular Formula

C10H1206[4][5]

Molecular Weight

228.20 g/mol [5]

InChl Key

MHKKFFHWMKEBDW-UHFFFAOY SA-NI8]

hvsical and Chemical :

Property

Value

Source

Physical State

White to light yellow-green fine

ECHEMI, ChemicalBook

crystalline powder.[1][4]

Chemical-Suppliers, Sigma-

Melting Point 154-157 °C[4] ]
Aldrich
- ) 350.5 +42.0 °C at 760 )
Boiling Point Vulcanchem, Kindchem
mmHg[8][9]
Flash Point 156.1 + 27.9 °C[9][10] Kindchem, Echemi
Density 1.3+ 0.1 g/cm3[9][10] Kindchem, Echemi

Water Solubility

ChemicalBook, Echemi,

0.0016 g/L (very low)[1][2][9]

Kindchem

Storage Class

11 (Combustible Solids) Sigma-Aldrich

Hazard Identification and GHS Classification

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.chemical-suppliers.eu/enp/dimethyl-succinyl-succinate-PX846043
https://cymitquimica.com/cas/6289-46-9/
https://pubchem.ncbi.nlm.nih.gov/compound/94866
https://www.chemical-suppliers.eu/enp/dimethyl-succinyl-succinate-PX846043
https://cymitquimica.com/cas/6289-46-9/
https://www.chemical-suppliers.eu/enp/dimethyl-succinyl-succinate-PX846043
https://www.echemi.com/sds/25-dioxo-14-cyclohexanedicarboxylicaciddimethylester-pid_Rock10326.html
https://www.chemical-suppliers.eu/enp/dimethyl-succinyl-succinate-PX846043
https://cymitquimica.com/cas/6289-46-9/
https://cymitquimica.com/cas/6289-46-9/
https://www.vulcanchem.com/product/vc2313066
https://m.chemicalbook.com/CASEN_6289-46-9.htm
https://www.chemical-suppliers.eu/enp/dimethyl-succinyl-succinate-PX846043
https://www.chemical-suppliers.eu/enp/dimethyl-succinyl-succinate-PX846043
https://www.vulcanchem.com/product/vc2313066
https://www.echemi.com/produce/pr2312281037-2-5-dioxo-1-4-cyclohexanedicarboxylic-acid-dimethyl-ester-kindchem.html
https://www.echemi.com/produce/pr2312281037-2-5-dioxo-1-4-cyclohexanedicarboxylic-acid-dimethyl-ester-kindchem.html
https://www.echemi.com/produce/pr2309131394-dmss-dimethyl-succinylo-succinate-cas-6289-46-9.html
https://www.echemi.com/produce/pr2312281037-2-5-dioxo-1-4-cyclohexanedicarboxylic-acid-dimethyl-ester-kindchem.html
https://www.echemi.com/produce/pr2309131394-dmss-dimethyl-succinylo-succinate-cas-6289-46-9.html
https://m.chemicalbook.com/CASEN_6289-46-9.htm
https://www.echemi.com/produce/pr2409101575-dimethyl-succinyl-succinate-dmss6289-46-9.html
https://www.echemi.com/produce/pr2312281037-2-5-dioxo-1-4-cyclohexanedicarboxylic-acid-dimethyl-ester-kindchem.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

There is some inconsistency in the reported GHS classification for Dimethyl Succinylsuccinate.
Most suppliers state that the substance does not meet the criteria for classification or provide
no symbol or signal word.[6][7] However, some sources indicate potential hazards.

o Echemi Safety Data Sheet: Classifies the substance as "Hazardous to the aquatic
environment, long-term (Chronic) - Category Chronic 3" with the hazard statement H412:
Harmful to aquatic life with long lasting effects.[7]

o ChemicalBook & Chemical-Suppliers.com: List risk codes R36/37/38, indicating it is "Irritating
to eyes, respiratory system and skin".[1][4]

Given these discrepancies, it is prudent to handle the compound as potentially irritating and
environmentally harmful.

Precautionary Statements

The most consistently cited precautionary statements are related to its potential environmental
impact:

e P273: Avoid release to the environment.[7]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[7]

Safe Handling and Storage
Precautions for Safe Handling

o Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including gloves and eye/face protection.[1][4]

Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[9]

Keep containers tightly closed when not in use.
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Conditions for Safe Storage

o Store in a tightly closed container.[2][9]
» Store in a dry, cool, and well-ventilated area.[2][7]

o Keep away from incompatible materials and foodstuff containers.[9]

Personal Protective Equipment (PPE) and Exposure
Controls
Engineering Controls

o Work with flammable and combustible liquids should be conducted in a properly functioning
chemical fume hood or other ventilated enclosure.[11][12]

o Ensure the work area is equipped with an eyewash station and a safety shower.[12]

Personal Protective Equipment

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN
166 or NIOSH standards).[4]

o Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile, minimum 4mil thickness)
and protective clothing to prevent skin contact.[7][12]

o Respiratory Protection: If exposure limits are exceeded or if irritation is experienced (e.g.,
when dust or aerosols are generated), use a full-face respirator with an appropriate filter
(e.q., type N95 or ABEK).
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Start: Task Involving
Dimethyl Succinylsuccinate

Hazard Assessment

Potential for Potential for Skin
Splash? Contact? =

Potential for Dust
or Aerosol Generation?

Standard Ventilation
(Fume Hood) Sufficient

NIOSH-approved Respirator

€.

N95)

Required
Safety Goggles &
Face Shield

Required:

Safety Goggles Chenmical Resistant Gloves

&Lab Coat
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Spill of Dimethyl
Succinylsuccinate Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size
& Associated Risks

Small Spill Large Spill
(Manageable by Lab Staff) (Requires Emergency Response)
Don Appropriate PPE: Call Emergency Services
Goggles, Gloves, Respirator / EHS
Contain Spill

(e.g., with absorbent pads)

i

Collect Material with
Non-Sparking Tools

i

Place in Labeled
Hazardous Waste Container

i

Decontaminate Area
& Equipment
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Testing Procedure (Animal 1)
nce Select & Acclimatize Administer Anesthetics ‘Apply Single Dose (0.1g) Observe & Score Lesions
| Healthy Albino Rabbit &Analgesics to Conjunctival Sac (L, 24, 48, 72 hrs) =

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dimethyl Succinylsuccinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329662#safety-and-handling-of-dimethyl-
succinylsuccinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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